Cas no 1551555-65-7 (3-{1,2,4triazolo4,3-apyridin-6-yl}propanoic acid)

• Product Name: 3-{1,2,4triazolo4,3-apyridin-6-yl}propanoic acid
• CAS No: 1551555-65-7
• MF: C₉H₉N₃O₂
• MW: 191.186661481857
• CID: 6007691
• PubChem ID: 83877679
• Update Time: 2025-06-07

3-{1,2,4triazolo4,3-apyridin-6-yl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{1,2,4triazolo4,3-apyridin-6-yl}propanoic acid
• EN300-1139032
• 1551555-65-7
• 3-{[1,2,4]triazolo[4,3-a]pyridin-6-yl}propanoic acid

• Inchi： 1S/C9H9N3O2/c13-9(14)4-2-7-1-3-8-11-10-6-12(8)5-7/h1,3,5-6H,2,4H2,(H,13,14)
• InChI Key： PZSYCRYNRQLSHW-UHFFFAOYSA-N
• SMILES： OC(CCC1C=CC2=NN=CN2C=1)=O

Computed Properties

• Exact Mass: 191.069476538g/mol
• Monoisotopic Mass: 191.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 67.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyridines

Additional information on 3-{1,2,4triazolo4,3-apyridin-6-yl}propanoic acid

Introduction to 3-{1,2,4-triazolo-4,3-apyridin-6-yl}propanoic acid (CAS No. 1551555-65-7)

3-{1,2,4-triazolo-4,3-apyridin-6-yl}propanoic acid, identified by its Chemical Abstracts Service (CAS) number 1551555-65-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of heterocyclic molecules characterized by a fused triazole and pyridine ring system, which are known for their diverse biological activities and potential applications in drug discovery. The structural motif of this molecule incorporates a propanoic acid moiety, which not only contributes to its solubility and metabolic stability but also provides a versatile scaffold for further chemical modifications.

The 1,2,4-triazolo core is a key pharmacophore in medicinal chemistry, recognized for its ability to interact with biological targets such as enzymes and receptors. The presence of the apyridine ring enhances the compound's lipophilicity and binding affinity, making it an attractive candidate for developing novel therapeutic agents. Recent studies have highlighted the importance of such fused heterocyclic systems in modulating inflammatory pathways, neurotransmitter release, and cellular signaling cascades. The propanoic acid side chain further extends the compound's potential utility by allowing for derivatization into esters or amides, which can fine-tune pharmacokinetic properties.

In the context of contemporary drug development, 3-{1,2,4-triazolo-4,3-apyridin-6-yl}propanoic acid has been explored as a precursor in synthesizing small-molecule inhibitors targeting various diseases. For instance, research has demonstrated its role in developing compounds that exhibit inhibitory activity against kinases and phosphodiesterases implicated in cancer and cardiovascular disorders. The triazole-pyridine scaffold is particularly noteworthy for its structural versatility, enabling the design of molecules with enhanced selectivity and reduced off-target effects. This has been supported by computational modeling studies that predict favorable binding interactions with protein targets.

The synthesis of 3-{1,2,4-triazolo-4,3-apyridin-6-yl}propanoic acid involves multi-step organic transformations that highlight the compound's synthetic accessibility. Key steps include cyclization reactions to form the triazole ring and subsequent coupling with the pyridine moiety via palladium-catalyzed cross-coupling reactions. The introduction of the propanoic acid group is typically achieved through hydrolysis or oxidation of an ester or ketone precursor. Advances in synthetic methodologies have enabled higher yields and purities of this compound, facilitating its use in downstream applications such as high-throughput screening (HTS) campaigns.

Biological evaluation of 3-{1,2,4-triazolo-4,3-apyridin-6-yl}propanoic acid has revealed promising preclinical activity in several disease models. Notably, derivatives of this compound have shown efficacy in reducing inflammation by modulating cytokine production and inhibiting nuclear factor kappa B (NFκB) signaling pathways. Additionally, studies suggest that modifications to the propanoic acid side chain can influence metabolic stability and bioavailability. These findings underscore the importance of structure-activity relationship (SAR) studies in optimizing lead compounds for clinical translation.

The role of computational chemistry in analyzing 3-{1,2,4-triazolo-4,3-apyridin-6-yl}propanoic acid cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have provided insights into how this compound interacts with biological targets at an atomic level. Such computational approaches are essential for predicting binding affinities and designing analogs with improved pharmacological profiles. Furthermore, virtual screening techniques have accelerated the identification of potential drug candidates by evaluating large libraries of compounds based on their predicted interactions with disease-related proteins.

The future prospects for 3-{1,2,4-triazolo-4,3-apyridin-6-yl}propanoic acid are vast and multifaceted. Ongoing research aims to explore its applications in treating neurodegenerative disorders by targeting amyloid-beta aggregation or tau protein phosphorylation. Additionally, its potential as an antimicrobial agent has been investigated due to the inherent properties of triazole-pyridine hybrids in disrupting bacterial cell wall synthesis or DNA replication mechanisms. As drug discovery continues to evolve toward more personalized medicine approaches, 1551555-65-7 may serve as a valuable building block for next-generation therapeutics.

In summary, 3-{1,2,4-triazolo-4,3-apyridin-6-ylopropanoic acid (CAS No. 1551555) represents a compelling example of how heterocyclic chemistry contributes to medicinal innovation. Its unique structural features offer multiple avenues for therapeutic intervention across various disease areas, while advances in synthetic biology enhance its accessibility for drug development programs worldwide.